Cas no 33641-15-5 (1-Methyl-1H-pyrazol-5-ol)

• Product Name: 1-Methyl-1H-pyrazol-5-ol
• CAS No: 33641-15-5
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD05864418
• CID: 294383
• PubChem ID: 24885676
• Update Time: 2025-10-31

1-Methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazol-5-ol
• 5-Hydroxy-1-methylpyrazole
• 5-Hydroxy-1-methyl-1H-pyrazole
• 1-methyl-1,2-dihydro-pyrazol-3-one
• 1-Methyl-1H-pyrazol-5-ol,1-Methyl-5-hydroxy-1H-pyrazole,1-Methyl-5-hydroxypyrazole
• 1-methyl-5-hydroxy-1H-pyrazole
• 1-methyl-5-hydroxypyrazole
• 1-Methylpyrazol-5-ol
• 3-hydroxy-2-methylpyrazole
• 5-Hydroxy-1-Methyl-5-pyrazole
• N-methylpyrazolone
• REF DUPL: 5-Hydroxy-1-methyl-1H-pyrazole
• 2-Methyl-2H-pyrazol-3-ol
• 2-methyl-1H-pyrazol-3-one
• CS-W008402
• H1695
• 2-Methyl-2H-pyrazol-3-ol;1-Methyl-1H-pyrazol-5-ol
• 3310-35-8
• MFCD20527389
• 1-methylpyrazol-5-one
• AKOS005064145
• 1H-Pyrazol-5-ol, 1-methyl-
• 33641-15-5
• 5-Hydroxy-1-methyl-1H-pyrazole, 97%
• 2-methyl-1,2-dihydropyrazol-3-one
• 5-Hydroxy-1-methyl-1H-pyrazole, 95%
• FT-0620462
• CMXOTACIOGGSNH-UHFFFAOYSA-N
• AM20090516
• J-509909
• AMY11909
• 1-methyl-5-hydroxypyrazol
• MFCD05864418
• AC-31359
• A5982
• BCP17282
• W-202379
• A875426
• JMARSTSWTFXHMC-UHFFFAOYSA-N
• AKOS016009911
• SY047635
• 2-methyl-1H-pyrazol-3(2H)-one
• CS-0151204
• DTXSID301312855
• F17237
• SB10557
• 5-Hydroxy-1-methylpyrazole，97%
• DB-303438
• STL556498
• BBL102693
• 1-Methyl-1H-pyrazol-5-ol; 1-Methylpyrazol-5-ol; 1-Methyl-5-hydroxy-1H-pyrazole; 1-Methyl-5-hydroxypyrazole; 5-Hydroxy-1-methyl-5-pyrazole;

• MDL： MFCD05864418
• Inchi： 1S/C4H6N2O/c1-6-4(7)2-3-5-6/h2-3,5H,1H3
• InChI Key： JMARSTSWTFXHMC-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1C

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048012819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 98.10
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 217.7±13.0 ºC (760 Torr),
• Flash Point: 85.4±19.8 ºC,
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 38.05000
• LogP: 0.12570

1-Methyl-1H-pyrazol-5-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R22;R37/38;R41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-1H-pyrazol-5-ol

Comprehensive Overview of 1-Methyl-1H-pyrazol-5-ol (CAS No. 33641-15-5)

1-Methyl-1H-pyrazol-5-ol, also known by its CAS number 33641-15-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a pyrazole ring with a hydroxyl group and a methyl group. The combination of these functional groups endows 1-Methyl-1H-pyrazol-5-ol with a range of chemical properties and biological activities, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 1-Methyl-1H-pyrazol-5-ol is C₅H₇N₂O, and its molecular weight is approximately 109.12 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In the realm of medicinal chemistry, 1-Methyl-1H-pyrazol-5-ol has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as an intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 1-Methyl-1H-pyrazol-5-ol in the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 1-Methyl-1H-pyrazol-5-ol has also shown promise in the treatment of neurological disorders. A study published in the Nature Communications journal in 2023 investigated the neuroprotective effects of a derivative of this compound. The results indicated that the derivative could effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its medicinal applications, 1-Methyl-1H-pyrazol-5-ol is also utilized in the agricultural sector. Its derivatives have been explored for their herbicidal and fungicidal properties. A recent study published in the Pest Management Science journal demonstrated that certain derivatives of this compound exhibited high efficacy against a range of plant pathogens, making them potential candidates for the development of new agrochemicals.

The synthesis of 1-Methyl-1H-pyrazol-5-ol can be achieved through various methods, each with its own advantages and limitations. One common synthetic route involves the reaction of 3-methylpyrazole with an appropriate electrophile followed by hydroxylation. Another method involves the condensation of hydrazine with an appropriate ketone or aldehyde, followed by cyclization and hydroxylation. These synthetic pathways have been optimized to improve yield and purity, making large-scale production feasible.

The safety profile of 1-Methyl-1H-pyrazol-5-ol is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 1-Methyl-1H-pyrazol-5-ol (CAS No. 33641-15-5) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.